Cas no 1807009-06-8 (Ethyl 3-(difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetate
• CAS No: 1807009-06-8
• MF: C₁₀H₁₀F₂INO₃
• MW: 357.0925822258
• CID: 4886924
• Update Time: 2025-05-24

Ethyl 3-(difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetate

• Inchi： 1S/C10H10F2INO3/c1-2-17-8(16)4-6-9(10(11)12)5(13)3-7(15)14-6/h3,10H,2,4H2,1H3,(H,14,15)
• InChI Key： MEUXGYAENZHVNM-UHFFFAOYSA-N
• SMILES： IC1=CC(NC(CC(=O)OCC)=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-(difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetate

Research Brief on Ethyl 3-(difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetate (CAS: 1807009-06-8)

Ethyl 3-(difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetate (CAS: 1807009-06-8) is a novel pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and iodo substituents, has shown promising potential in medicinal chemistry, particularly in the development of enzyme inhibitors and bioactive probes. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to explore its therapeutic applications.

The synthesis of Ethyl 3-(difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetate involves a multi-step process, including halogenation and esterification reactions, as reported in recent literature. Researchers have optimized the reaction conditions to improve yield and purity, making it a viable intermediate for further derivatization. Its structural features, such as the difluoromethyl group, are of particular interest due to their ability to modulate pharmacokinetic properties, including metabolic stability and membrane permeability.

In terms of biological activity, preliminary studies suggest that this compound exhibits inhibitory effects against specific enzymes involved in inflammatory and oncogenic pathways. For instance, it has been tested as a potential inhibitor of kinase enzymes, with results indicating moderate to high potency in vitro. Further investigations are underway to elucidate its mechanism of action and to assess its efficacy in preclinical models.

Recent advancements also highlight the use of Ethyl 3-(difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetate as a building block for the development of fluorinated analogs. Fluorination is a common strategy in drug design to enhance binding affinity and bioavailability. Researchers are exploring its incorporation into larger molecular frameworks to target specific biological pathways, such as those implicated in cancer and neurodegenerative diseases.

Despite its potential, challenges remain in the scalable synthesis and in vivo evaluation of this compound. Issues such as stability under physiological conditions and off-target effects need to be addressed in future studies. Collaborative efforts between academic and industrial researchers are expected to accelerate its development and translation into clinical applications.

In conclusion, Ethyl 3-(difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetate represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes and preliminary biological activities warrant further investigation to fully exploit its therapeutic potential. Ongoing research will likely provide deeper insights into its applications, paving the way for novel treatments in various disease areas.